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Compound of Interest

Compound Name: 2-Tetradecanone

Cat. No.: B1197950

For researchers, scientists, and professionals in drug development, the meticulous
management of chemical waste is a cornerstone of laboratory safety and environmental
stewardship. This guide provides a comprehensive, step-by-step operational plan for the proper
disposal of 2-tetradecanone, ensuring the safety of laboratory personnel and adherence to
regulatory standards.

Immediate Safety and Handling Protocols

Before initiating any disposal procedures for 2-tetradecanone, it is imperative to consult the
substance's Safety Data Sheet (SDS) and wear the appropriate Personal Protective Equipment
(PPE). Handling should always occur in a well-ventilated area, preferably within a chemical
fume hood, to minimize inhalation exposure.

Key Hazard Considerations:

« Irritant: 2-Tetradecanone is classified as an irritant[1]. Direct contact with skin or eyes
should be avoided.

o Flammability: As an aliphatic ketone, 2-tetradecanone should be treated as a potentially
flammable substance[2]. Keep it away from ignition sources.

Recommended Personal Protective Equipment (PPE):
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o Eye Protection: Chemical safety goggles or a face shield are essential to prevent
splashes[?2].

e Hand Protection: Use chemical-resistant gloves, such as nitrile rubber, to avoid skin
contact[2].

o Body Protection: A lab coat or other protective clothing is necessary to prevent contamination
of personal clothing[2].

Quantitative Data Summary

For quick reference, the following table summarizes key physical and safety data for 2-
tetradecanone that informs its handling and disposal procedures.

Property Value

CAS Number 2345-27-9

Molecular Formula C14H280

Melting Point 33-35.5°C

Boiling Point 279-280 °C at 760 mm Hg
Flash Point 84.44 °C (184.00 °F)

Solubility in Water 1.46 mg/L at 25 °C (estimated)
Primary Hazard Irritant

Data sourced from various chemical suppliers and safety data resources.[1][3]

Step-by-Step Disposal Protocol for 2-Tetradecanone

The proper disposal of 2-tetradecanone is managed as a hazardous waste stream. Adherence
to institutional and local regulations is paramount.

Step 1: Waste Identification and Segregation

» Designate as Hazardous Waste: All waste containing 2-tetradecanone, including pure
substance, contaminated solutions, and spill cleanup materials, must be treated as
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hazardous waste.

e Segregate Waste Streams: Do not mix 2-tetradecanone waste with other chemical waste
streams unless explicitly permitted by your institution's Environmental Health and Safety
(EHS) office. Specifically, keep it separate from acids, bases, and oxidizing agents to prevent
unintended reactions[4]. Ketone waste is typically classified as flammable organic waste.

Step 2: Collection and Container Management

o Select an Appropriate Container: Use a designated, leak-proof container that is chemically
compatible with ketones. High-density polyethylene (HDPE) or glass containers are
generally suitable. The container must have a secure, tight-fitting lid[4][5].

o Proper Labeling: Clearly label the waste container with the words "Hazardous Waste"[5][6].
The label must also include the full chemical name, "2-Tetradecanone," and a list of all other
components and their approximate percentages if it is a mixed waste[6]. Do not use
chemical formulas or abbreviations[6].

o Keep Containers Closed: The waste container must be kept securely closed at all times,
except when adding waste[7][8]. This prevents the release of vapors and potential spills.

Step 3: Accumulation and Storage

o Satellite Accumulation Area (SAA): Store the waste container in a designated Satellite
Accumulation Area (SAA) within the laboratory, at or near the point of generation[4]. This
area must be under the control of laboratory personnel.

e Secondary Containment: The SAA should have secondary containment, such as a tray or
bin, to contain any potential leaks or spills from the primary waste container[5][8].

e Regular Inspections: The SAA should be inspected weekly for any signs of leakage or
container degradation[4].

Step 4: Arranging for Disposal

o Contact EHS: Once the waste container is nearly full (typically around 75-80% capacity to
allow for expansion), contact your institution's EHS or hazardous waste management office
to arrange for pickup and disposal[6][7]. Do not transport hazardous waste yourself[7][8].
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e Provide Necessary Information: Be prepared to provide the EHS office with details about the
waste, including its composition and volume, as indicated on the hazardous waste label.

Step 5: Decontamination of Empty Containers

o Triple Rinsing: An empty container that has held 2-tetradecanone must be triple-rinsed with
a suitable solvent (such as acetone or ethanol) to remove all residues[7][8].

o Collect Rinsate: The rinsate from this cleaning process is also considered hazardous waste
and must be collected in the appropriate hazardous waste container[8][9].

» Final Disposal of Container: Once triple-rinsed, the label on the empty container should be
defaced or removed, and the cap should be taken off before it can be disposed of as regular
solid waste or recycled, in accordance with institutional policies[7][8].

Experimental Workflow and Disposal Logic

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 2-tetradecanone waste in a laboratory setting.

Workflow for the safe disposal of 2-Tetradecanone waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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